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This technical guide provides an in-depth analysis of the elemental composition of Sybraloy, a
high-copper dental amalgam alloy. The information is intended for researchers, scientists, and
drug development professionals, offering a detailed overview of its constituent elements, the
methodologies for their determination, and the clinical significance of its composition.

Introduction

Sybraloy is a dental restorative material produced by Kerr Dental.[1] It is classified as a high-
copper admix amalgam, meaning it contains a higher percentage of copper compared to
conventional amalgam alloys.[2][3] This elevated copper content is crucial for eliminating the
gamma-2 (y2) phase (Sn7-8Hg) in the set amalgam, which is the weakest and most corrosion-
prone phase.[1] The absence of the y2 phase significantly enhances the amalgam's
mechanical properties, such as strength and marginal integrity, and its resistance to corrosion.
Sybraloy is supplied in pre-capsulated form, containing the alloy powder and liquid mercury,
which are mixed using an amalgamator to form a plastic mass that is then condensed into the
prepared tooth cavity.

Elemental Composition
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The precise elemental composition of the Sybraloy alloy powder is proprietary information.
However, based on the available scientific literature and general knowledge of high-copper
dental amalgams, a representative composition can be summarized. Sybraloy is primarily
composed of silver, tin, and a significant amount of copper.

Alloy Powder Composition

The following table summarizes the typical elemental composition of the Sybraloy alloy powder
by weight percentage. It is important to note that these values are representative of high-
copper amalgams and one source specifically states Sybraloy contains 33% copper.

Element Symbol Weight Percentage (%)
Silver Ag 40 - 60

Tin Sn 12 - 30

Copper Cu ~33

Zinc Zn 0-2

Palladium Pd <1

Indium In <1

Final Amalgam Composition (After Trituration with
Mercury)

When the alloy powder is mixed (triturated) with mercury, a setting reaction occurs, resulting in
the final amalgam restoration. The mercury content in the set amalgam is typically around 42-
50% by weight.[1] The final composition of the set Sybraloy amalgam is approximately as
follows:
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Component Weight Percentage (%)
Mercury (HQ) ~42 - 50

Silver (Ag) ~20 - 30

Tin (Sn) ~6 - 15

Copper (Cu) ~16.5

Other elements <2

Experimental Protocols for Compositional Analysis

The elemental composition of dental amalgams like Sybraloy is determined using established
analytical techniques. While specific protocols from the manufacturer are not publicly available,
the following represents a generalized methodology based on standard practices in materials
science and dentistry, including those outlined in ISO 24234 for dental amalgam.[4][5][6][7][8]

Sample Preparation

o Alloy Powder: A representative sample of the Sybraloy alloy powder is obtained directly from
the pre-portioned capsules.

o Set Amalgam: A sample of Sybraloy is prepared by triturating the alloy powder with mercury
according to the manufacturer's instructions. The set amalgam is then allowed to harden
completely (typically for at least 24 hours) at 37°C. The hardened sample may be sectioned
and polished for microanalysis.

Analytical Techniques

This technique is often coupled with a Scanning Electron Microscope (SEM) for microanalysis
of the elemental composition of different phases within the set amalgam.[2][9]

e Principle: A focused beam of electrons is scanned across the sample, causing the emission
of characteristic X-rays from the elements present. The energy of these X-rays is unique to
each element, allowing for their identification and quantification.

« Instrumentation: Scanning Electron Microscope with an EDX detector.
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e Procedure:

o

The prepared sample (either loose powder or a polished cross-section of the set
amalgam) is mounted on a sample holder and placed in the SEM chamber.

o The chamber is evacuated to a high vacuum.
o The electron beam is focused on the area of interest.

o The emitted X-rays are collected by the EDX detector and an energy spectrum is
generated.

o Software is used to identify the elements present and calculate their relative
concentrations.

XRF is a non-destructive technique used to determine the bulk elemental composition of the
alloy powder.[10][11][12][13][14]

e Principle: The sample is irradiated with high-energy X-rays, causing the atoms to emit
fluorescent (or secondary) X-rays. The wavelengths of these emitted X-rays are
characteristic of the elements present.

e Instrumentation: X-ray Fluorescence Spectrometer.

e Procedure:

[e]

A sample of the Sybraloy alloy powder is placed in a sample cup.

o

The sample is loaded into the XRF spectrometer.

[¢]

The sample is irradiated, and the emitted fluorescent X-rays are detected.

[¢]

The instrument's software analyzes the spectrum to identify and quantify the elements
present.

AAS is a highly sensitive technique that can be used to determine the concentration of specific
elements, particularly for trace element analysis or to quantify elemental release in corrosion
studies.[15]
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 Principle: A solution containing the sample is aspirated into a flame or graphite furnace,
atomizing the elements. A light beam of a specific wavelength, characteristic of the element
being analyzed, is passed through the atomized sample. The amount of light absorbed is
proportional to the concentration of the element.

 Instrumentation: Atomic Absorption Spectrometer.

e Procedure:

[e]

A known weight of the Sybraloy alloy powder or set amalgam is dissolved in an
appropriate acid mixture.

o The solution is diluted to a known volume.
o The solution is introduced into the AAS instrument.

o The absorbance is measured and compared to a calibration curve prepared from standard
solutions of the element of interest.

Logical Relationships and Workflows

The following diagrams illustrate the logical flow of compositional analysis and the significance
of the high-copper content in Sybraloy.

Compositional Analysis Workflow

Alloy Powder or
Set Amalgam Preparation EDX, XRF, AAS Elemental Percentages Data

Click to download full resolution via product page

Caption: Workflow for Elemental Composition Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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